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Introduction
The stable isotope Ytterbium-176 (¹⁷⁶Yb) has garnered significant interest within the nuclear

science and medical communities. Its importance stems from its role as the precursor for the

production of Lutetium-177 (¹⁷⁷Lu), a highly effective therapeutic radioisotope used in targeted

cancer treatments. The production of ¹⁷⁷Lu is achieved through the neutron capture reaction

¹⁷⁶Yb(n,γ)¹⁷⁷Yb, which subsequently beta decays to ¹⁷⁷Lu.[1][2][3][4][5] A precise understanding

of the neutron capture cross-section of ¹⁷⁶Yb is therefore paramount for optimizing the

production of this vital medical radioisotope.[1][3][5][6] This technical guide provides a

comprehensive overview of the neutron capture cross-section of stable Ytterbium-176,

summarizing key data, detailing experimental methodologies, and visualizing the associated

processes.

Neutron Capture Cross-Section Data for ¹⁷⁶Yb
The neutron capture cross-section of a nucleus is a measure of the probability that it will

capture an incident neutron. This value is highly dependent on the energy of the neutron. For

¹⁷⁶Yb, significant effort has been dedicated to measuring this cross-section across a wide

range of neutron energies, from thermal energies to the resolved resonance region and

beyond. Recent measurements, particularly from the n_TOF facility at CERN, have provided

high-resolution data, resolving numerous new resonances and clarifying discrepancies in older

datasets.[1][6][7][8]
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Below is a summary of key quantitative data for the ¹⁷⁶Yb(n,γ) reaction, including thermal

cross-sections, resonance integrals, and parameters for selected prominent resonances.

Parameter Value Reference

Thermal Neutron Capture

Cross-Section (0.0253 eV)
2.85 ± 0.05 barns [9]

2.823 barns (from JENDL-4.0) [10]

Resonance Integral 6.9 ± 0.6 barns [9][11]

6.976 barns (from JENDL-4.0) [10]

Resolved Resonances (n_TOF

data)

164 resonances resolved up to

21 keV (96 new)
[1][7][8]

Selected Resonance Energy

(E₀)
148.5 eV [6]

Evaluated Nuclear Data

Libraries

ENDF/B-VIII.0, JEFF-3.3,

JENDL-4.0
[6][11][12][13]

Experimental Protocols for Measuring the ¹⁷⁶Yb(n,γ)
Cross-Section
The accurate measurement of the ¹⁷⁶Yb(n,γ) cross-section requires sophisticated experimental

techniques. The time-of-flight (TOF) method is the predominant technique employed in recent

high-resolution measurements.[1][6][7][14]

Time-of-Flight (TOF) Technique
The TOF technique determines the energy of a neutron by measuring the time it takes to travel

a known distance. A pulsed neutron source is used, and the time difference between the

neutron pulse creation and its detection after interacting with the target sample allows for the

calculation of the neutron's kinetic energy.[14][15]

A typical experimental setup, such as the one at the n_TOF facility at CERN, involves the

following key components and steps:[1][6][7][11]
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Neutron Production: A high-energy proton beam from an accelerator strikes a heavy metal

target (e.g., lead), producing a broad spectrum of neutrons through spallation.[11][15]

Neutron Moderation and Collimation: The generated neutrons are then moderated to lower

energies and collimated into a well-defined beam.

Sample Irradiation: The collimated neutron beam irradiates an enriched ¹⁷⁶Yb sample,

typically in the form of Yb₂O₃ powder.[1][6][7]

Gamma-Ray Detection: When a ¹⁷⁶Yb nucleus captures a neutron, it forms an excited ¹⁷⁷Yb

nucleus, which promptly de-excites by emitting a cascade of gamma rays. These gamma

rays are detected by an array of scintillators, such as C₆D₆ liquid scintillators or BaF₂

detectors.[1][6][7][16]

Data Acquisition: The detector signals are recorded along with their time-of-flight information,

allowing for the correlation of detected gamma-ray events with the energy of the incident

neutrons.

Data Analysis: The raw data is processed to account for background radiation, detector

efficiency, and sample-related effects (e.g., self-shielding and multiple scattering). The

capture yield is then determined, from which the neutron capture cross-section as a function

of neutron energy can be derived.[6]

Visualizing the Processes
To better understand the concepts discussed, the following diagrams illustrate the nuclear

reaction pathway and a generalized experimental workflow for measuring the neutron capture

cross-section.
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Caption: Nuclear reaction pathway for the production of ¹⁷⁷Lu.
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Caption: Generalized experimental workflow for TOF measurements.
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Conclusion
The ongoing research and precise measurements of the neutron capture cross-section of

Ytterbium-176 are crucial for advancing its applications, particularly in nuclear medicine. The

data provided by facilities like n_TOF at CERN and compiled in evaluated nuclear data libraries

offer a robust foundation for optimizing the production of Lutetium-177. This, in turn, supports

the development and availability of next-generation radiopharmaceuticals for cancer therapy. A

thorough understanding of the experimental methodologies and the underlying nuclear physics

is essential for researchers and professionals working in this exciting and impactful field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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